Ethane, 1-methoxy-2-(methylthio)-
Overview
Description
1-Methoxy-2-(methylsulfanyl)ethane, otherwise known as MSM, is a sulfur-containing organic compound that has been gaining popularity in recent years due to its potential to improve the quality of life of those who consume it. MSM is a naturally occurring form of sulfur found in many foods, including fruits, vegetables, grains, and dairy products. It can also be found in trace amounts in the human body. MSM has been studied for its potential health benefits, including its antioxidant, anti-inflammatory, and pain-relieving properties.
Scientific Research Applications
MSM has been studied for its potential health benefits, including its antioxidant, anti-inflammatory, and pain-relieving properties. It has been shown to reduce inflammation and oxidative stress in animal studies, and it has been used in humans to reduce symptoms of arthritis, joint pain, and muscle soreness. Additionally, MSM has been studied for its potential to improve skin health, reduce the effects of aging, and boost the immune system. It has also been studied for its potential to reduce the risk of cancer and cardiovascular disease.
Mechanism of Action
The exact mechanism of action of MSM is still not fully understood. However, it is believed to work by modulating the activity of certain enzymes and proteins, such as cytochrome P450 enzymes and glutathione peroxidase. Additionally, MSM may act as an antioxidant, scavenging reactive oxygen species and reducing inflammation. It is also believed to increase the permeability of cell membranes, allowing for the absorption of nutrients and other beneficial compounds.
Biochemical and Physiological Effects
MSM has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and pain. It has also been shown to improve skin health, reduce the effects of aging, and boost the immune system. Additionally, MSM has been studied for its potential to reduce the risk of cancer and cardiovascular disease.
Advantages and Limitations for Lab Experiments
MSM has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize in a laboratory setting. Additionally, it is safe to use in laboratory studies and has few known side effects. However, there are several limitations to using MSM in laboratory experiments. It is difficult to measure accurately in a laboratory setting, and its effects may vary depending on the dose and duration of use. Additionally, its effects may vary depending on the individual and the specific condition being studied.
Future Directions
MSM has many potential future directions for research. One potential area of research is the use of MSM to reduce inflammation and oxidative stress in various conditions, including arthritis, cancer, and cardiovascular disease. Additionally, further research is needed to determine the exact mechanism of action of MSM and to assess its safety and efficacy in clinical trials. Additionally, further research is needed to explore the potential of MSM to improve skin health, reduce the effects of aging, and boost the immune system. Finally, further research is needed to explore the potential of MSM to be used as a dietary supplement or as a component of functional foods.
Synthesis Methods
MSM can be synthesized in a laboratory setting using various methods. The most common method involves the reaction of dimethyl sulfoxide (DMSO) with hydrogen sulfide (H2S) in the presence of a catalyst, such as palladium or platinum. This reaction produces a mixture of products, including MSM, dimethyl sulfide (DMS), and dimethyl disulfide (DMDS). The reaction can be optimized by varying the reaction temperature and pressure, as well as the amount of catalyst used. The reaction can also be modified to produce higher yields of MSM by using higher concentrations of DMSO and H2S.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-methoxy-2-(methylsulfanyl)ethane can be achieved through the alkylation of 2-methylthioethanol with iodomethane.", "Starting Materials": [ "2-methylthioethanol", "iodomethane", "potassium carbonate", "acetone", "sodium chloride", "water" ], "Reaction": [ "To a mixture of 2-methylthioethanol (1.0 equiv), potassium carbonate (1.2 equiv) and acetone (10 mL) in a round-bottom flask, add iodomethane (1.1 equiv) dropwise with stirring at room temperature.", "Heat the reaction mixture at reflux for 4 hours.", "Cool the reaction mixture to room temperature and filter the precipitated potassium iodide.", "Concentrate the filtrate under reduced pressure and extract the residue with ethyl acetate (3 x 20 mL).", "Wash the combined organic layers with saturated sodium chloride solution (20 mL) and dry over anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain 1-methoxy-2-(methylsulfanyl)ethane as a colorless liquid." ] } | |
CAS RN |
35332-09-3 |
Molecular Formula |
C4H10OS |
Molecular Weight |
106.19 g/mol |
IUPAC Name |
1-methoxy-2-methylsulfanylethane |
InChI |
InChI=1S/C4H10OS/c1-5-3-4-6-2/h3-4H2,1-2H3 |
InChI Key |
FIUYYKGOPZCCRI-UHFFFAOYSA-N |
Canonical SMILES |
COCCSC |
Purity |
95 |
Origin of Product |
United States |
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